![molecular formula C13H20N2OS B7591180 4-[(4-Cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine](/img/structure/B7591180.png)
4-[(4-Cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4-Cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine, also known as CP-118,954, is a chemical compound that belongs to the class of morpholine derivatives. It is a potent and selective antagonist of the neurokinin-1 (NK1) receptor, which is involved in various physiological and pathological processes, including pain perception, inflammation, and stress response.
Mechanism of Action
4-[(4-Cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine exerts its pharmacological effects by selectively blocking the NK1 receptor, which is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems. The NK1 receptor is activated by the neuropeptide substance P, which is involved in the transmission of pain and inflammation signals. By blocking the NK1 receptor, this compound inhibits the signaling pathway of substance P, leading to the reduction of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the reduction of pain and inflammation, the modulation of stress response, and the regulation of neurotransmitter release. It has also been found to have anxiolytic and antidepressant effects, which may be related to its modulation of the hypothalamic-pituitary-adrenal (HPA) axis and the serotonergic system.
Advantages and Limitations for Lab Experiments
4-[(4-Cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine has several advantages for lab experiments, including its high potency and selectivity for the NK1 receptor, its well-characterized pharmacological profile, and its availability in pure form. However, it also has some limitations, such as its poor solubility in aqueous solutions, its potential toxicity at high doses, and its limited bioavailability in vivo.
Future Directions
There are several future directions for the research of 4-[(4-Cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine, including the development of more potent and selective NK1 receptor antagonists, the investigation of its potential therapeutic applications in other diseases, such as addiction and neurodegenerative disorders, and the exploration of its mechanisms of action at the molecular and cellular levels. Additionally, the use of this compound in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce its potential side effects.
Synthesis Methods
The synthesis of 4-[(4-Cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine involves the reaction of 4-cyclopentyl-2-aminothiazole with formaldehyde and morpholine in the presence of a catalyst. The resulting product is then purified through a series of steps, including extraction, crystallization, and chromatography. The final product is a white crystalline powder with a molecular weight of 342.47 g/mol.
Scientific Research Applications
4-[(4-Cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine has been extensively studied for its potential therapeutic applications in various diseases, including pain, anxiety, depression, and addiction. It has been shown to be effective in reducing pain perception and inflammation in animal models of acute and chronic pain. It has also been found to have anxiolytic and antidepressant effects in preclinical studies, suggesting its potential use in the treatment of anxiety and mood disorders.
properties
IUPAC Name |
4-[(4-cyclopentyl-1,3-thiazol-2-yl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2OS/c1-2-4-11(3-1)12-10-17-13(14-12)9-15-5-7-16-8-6-15/h10-11H,1-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFHJIUBDOJBUAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=CSC(=N2)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.